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Compound of Interest

Compound Name: 2',5'-Diethoxybenzanilide
CAS No.: 92-22-8
Cat. No.: B1584486

Get Quote

\ J

Strategic Intermediate for Azoic Colorants and Fine
Chemicals

Executive Summary

2',5'-Diethoxybenzanilide (CAS 92-22-8) is a specialized aromatic amide serving as a critical
intermediate in the organic synthesis of high-performance azoic dyes and pigments.[1] Its
primary industrial value lies in its role as the stable precursor to Fast Blue BB Base (N-(4-
amino-2,5-diethoxyphenyl)benzamide), a diazo component widely used in textile dyeing and
histology.

This guide details the physicochemical properties, validated synthesis protocols, and
downstream applications of 2',5'-Diethoxybenzanilide, emphasizing its structural role in
stabilizing the 2,5-diethoxy substitution pattern during multi-step synthesis.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
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Property Specification
CAS Number 92-22-8
IUPAC Name N-(2,5-Diethoxyphenyl)benzamide
4-Benzoylamino-1,4-diethoxybenzene; Azoic
Synonyms .
Coupling Component Precursor
Molecular Formula C17H19NOs
Molecular Weight 285.34 g/mol
Appearance White to off-white crystalline powder
Melting Point 87-89 °C (Lit.)[1][2]
- Soluble in ethanol, acetone, chloroform;
Solubility )
Insoluble in water
Purity Standard Typically 298% (HPLC)

Structural Analysis

The molecule features a central amide linkage connecting a benzoyl group to a 2,5-diethoxy-
substituted aniline ring. The ethoxy groups at the ortho and meta positions (relative to the
nitrogen) are strong electron-donating groups (EDGS), significantly activating the phenyl ring.
The benzoyl group acts as a protecting group for the amine, modulating its reactivity and
directing subsequent electrophilic substitutions (such as nitration) to the para position relative
to the nitrogen.

Synthesis & Manufacturing Protocol

The industrial preparation of 2',5'-Diethoxybenzanilide typically employs the Schotten-
Baumann reaction. This biphasic acylation method is preferred for its high yield and operational
simplicity.

Core Reaction Pathway

Reactants: 2,5-Diethoxyaniline + Benzoyl Chloride Catalyst/Base: Sodium Hydroxide (NaOH)
Solvent: Water / Organic solvent (optional)
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Figure 1: Mechanistic pathway for the Schotten-Baumann synthesis of 2',5'-
Diethoxybenzanilide.

Laboratory Scale Protocol (Self-Validating System)

Objective: Synthesize 10g of 2',5'-Diethoxybenzanilide with >95% purity.

e Preparation: In a 250 mL Erlenmeyer flask, dissolve 9.0 g (0.05 mol) of 2,5-diethoxyaniline in
50 mL of 10% aqueous NaOH solution. If the aniline is not fully soluble, add a minimal
amount of ethanol to facilitate phase transfer.

e Acylation: Cool the solution to 15-20°C in an ice bath. Slow addition is critical to prevent
hydrolysis of the acid chloride.

» Addition: Dropwise add 7.8 g (0.055 mol) of benzoyl chloride while vigorously stirring. The
reaction is exothermic; maintain temperature < 25°C.

» Monitoring (Validation Point): The mixture should thicken as the insoluble amide precipitates.
Test the supernatant with litmus paper; it must remain alkaline. If acidic, add more NaOH to
drive the reaction to completion.

e Work-up: Continue stirring for 30 minutes. Dilute with 100 mL cold water to break up the solid
mass.

« Purification: Filter the crude solid under vacuum. Wash the filter cake sequentially with:
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o Dilute HCI (to remove unreacted aniline).
o Dilute NaOH (to remove unreacted benzoic acid).
o Cold water (until neutral pH).[3]
e Recrystallization: Recrystallize from hot ethanol. Dry at 60°C.
o Expected Yield: ~85-90%
o Target MP: 87-89°CJ[1][2][4]

Strategic Applications in Dye Chemistry

The primary utility of CAS 92-22-8 is as a "blocked" precursor for the synthesis of Fast Blue BB
Base (CAS 120-00-3), a vital component in azoic dyeing.

The "Fast Base" Synthesis Workflow

Direct nitration of 2,5-diethoxyaniline is problematic due to oxidation sensitivity. The benzoyl
group in CAS 92-22-8 protects the amine and directs the incoming nitro group to the para
position (position 4), which is sterically favored over position 6.
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Figure 2: Conversion of 2',5'-Diethoxybenzanilide to Fast Blue BB Base.
Industrial Significance:

» Fast Blue BB Base: Used to form azoic dyes in situ on cotton fibers by diazotization and
coupling with Naphthol AS derivatives.

e Pigments: Acts as a backbone for high-fastness organic pigments used in plastics and inks.

Analytical Characterization

To validate the identity of synthesized 2',5'-Diethoxybenzanilide, look for these characteristic

spectral features:
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Characteristic Signals Interpretation

IR Spectroscopy

3300 cm~t (m) N-H stretch (Amide)

1650 cm~1 (s)

C=0 stretch (Amide | band)

1240, 1040 cm™1

C-O-C stretch (Aryl ether)

1H NMR (DMSO-ds)

0 1.3 (t, 6H) Methyl protons (-CH2CHs)

0 4.0 (g, 4H)

Methylene protons (-OCHz-)

5 6.8-8.0 (m, 8H)

Aromatic protons (Benzoyl +

Phenyl ring)

5 ~9.5 (s, 1H)

Amide N-H (Exchangeable
with D20)

Safety & Handling (EHS)

GHS Classification: Hazardous to the aquatic environment (Acute Category 1).

 Signal Word: WARNING

e Hazard Statement: H400 - Very toxic to aquatic life.

 Precautionary Measures:

o Avoid release to the environment (P273).

o Wear protective gloves/eye protection. While not classified as acutely toxic to humans,

aromatic amides can be skin irritants.

o Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive

(store in amber containers).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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